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Compound of Interest

Compound Name: 2-Methoxyethyl acrylate

Cat. No.: B165357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety risks

associated with exposure to 2-Methoxyethyl acrylate (2-MEA). Aimed at professionals in

research and drug development, this document synthesizes current toxicological data, outlines

experimental methodologies, and elucidates the mechanisms of toxicity to ensure safe

handling and informed risk assessment.

Executive Summary
2-Methoxyethyl acrylate (CAS No. 3121-61-7) is a flammable and corrosive liquid that poses

significant health risks.[1][2] It is harmful if swallowed, toxic if inhaled or in contact with skin,

and can cause severe skin burns and eye damage.[1][3] Furthermore, 2-MEA is suspected of

causing genetic defects and may damage fertility and the unborn child.[1][3][4][5] The systemic

toxicity of 2-MEA is largely attributed to its metabolites, 2-methoxyethanol (2-ME) and

subsequently 2-methoxyacetic acid (MAA), which is a known reproductive toxicant.[6] This

guide provides an in-depth analysis of the available data to support robust safety protocols in

laboratory and manufacturing settings.

Physicochemical Properties
A clear, colorless liquid with a sharp, musty odor, 2-MEA's physical properties are crucial for

understanding its behavior and potential for exposure.[1][2]
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Property Value Reference

Molecular Formula C6H10O3 [1]

Molecular Weight 130.14 g/mol [1]

Boiling Point 156 °C at 760 mmHg [1]

Melting Point -44.99 °C [4]

Flash Point 60 °C (closed cup) [4]

Density 1.012 g/cm³ at 25 °C [4]

Water Solubility 144 g/L at 20 °C [4]

Vapor Pressure 22.7 hPa at 61 °C [4]

Vapor Density 4.49 (Air = 1) [2]

Toxicological Profile
Exposure to 2-MEA can result in a range of adverse health effects, from acute toxicity to long-

term reproductive damage. The following tables summarize the key quantitative toxicological

data.

Acute Toxicity
Endpoint Species Route Value Guideline Reference

LD50
Rat (male

and female)
Oral 404 mg/kg

OECD TG

401
[1]

LD50 Rabbit (male) Dermal 252.5 mg/kg
OECD TG

402
[1]

LC50 Rat (male)
Inhalation

(4h)
2.7 mg/L

OECD TG

403
[1]

Irritation and Sensitization
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Endpoint Species Result Guideline Reference

Skin Irritation Rabbit
Very slight

erythema
OECD TG 404 [7]

Eye Irritation Rabbit
Causes serious

eye damage
- [1]

Skin

Sensitization
-

May cause an

allergic skin

reaction

OECD TG 429 [1]

Genotoxicity
Assay System Result Guideline Reference

Ames Test
S. typhimurium /

E. coli
Negative OECD TG 471 [1]

In vivo

Micronucleus

Test

Mouse

Positive (for ethyl

and methyl

acrylate)

- [8]

Reproductive and Developmental Toxicity
2-MEA is classified as a substance that may damage fertility and the unborn child.[1][3][4][5]

This is primarily due to its metabolism to 2-methoxyethanol and its toxic metabolite, 2-

methoxyacetic acid (MAA).[6] MAA has been shown to induce testicular toxicity by causing

apoptosis of spermatocytes.[4][9]

Mechanism of Toxicity
The primary mechanism for the reproductive toxicity of 2-MEA involves its metabolic activation.
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Metabolism Testicular Toxicity

2-Methoxyethyl Acrylate
(2-MEA)

Esterases

2-Methoxyethanol
(2-ME)

Alcohol
Dehydrogenase

2-Methoxyacetaldehyde

2-Methoxyacetic Acid
(MAA)

Aldehyde
Dehydrogenase

2-Methoxyacetic Acid
(MAA)

Inhibition of Histone
Deacetylases (HDACs)

Histone_Hyperacetylation

Altered Gene
Expression

Induction of Apoptosis

Spermatocyte
Death

Testicular Atrophy &
Impaired Fertility

Click to download full resolution via product page

Metabolism and Testicular Toxicity Pathway of 2-MEA.

Experimental Protocols
The toxicological data for 2-MEA have been generated using standardized experimental

protocols, primarily following OECD guidelines. Below are generalized workflows for key

toxicological assessments.

Acute Oral Toxicity (based on OECD TG 401)
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Start: Healthy, young adult rats
(fasted overnight)

Single oral gavage dose of 2-MEA
(e.g., 404 mg/kg)

Observation for 14 days:
- Clinical signs of toxicity

- Mortality
- Body weight changes

Gross necropsy of all animals

End: Determine LD50 and
toxic effects

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Study.

Acute Dermal Toxicity (based on OECD TG 402)
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Start: Healthy, young adult rabbits
with clipped dorsal skin

Apply 2-MEA (e.g., 252.5 mg/kg)
to a ~10% body surface area

Cover with a porous gauze dressing
for 24 hours

Remove dressing and wash skin

Observation for 14 days:
- Dermal reactions (erythema, edema)

- Systemic toxicity
- Mortality

End: Determine LD50 and skin effects

Click to download full resolution via product page

Workflow for Acute Dermal Toxicity Study.

Skin Irritation (based on OECD TG 404)
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Start: Albino rabbits with
clipped dorsal skin

Apply 0.5 mL of 2-MEA to a
small patch of skin

Cover with a gauze patch and
semi-occlusive dressing for 4 hours

Remove patch and wash skin

Grade skin reactions at 1, 24, 48,
and 72 hours post-removal

(Erythema and Edema)

End: Classify irritation potential

Click to download full resolution via product page

Workflow for Skin Irritation Study.

Eye Irritation (based on OECD TG 405)
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Start: Albino rabbits

Instill 0.1 mL of 2-MEA into the
conjunctival sac of one eye

Examine eyes at 1, 24, 48, and 72 hours
and then daily for up to 21 days

Score lesions of cornea, iris, and conjunctiva

End: Classify eye irritation potential

Click to download full resolution via product page

Workflow for Eye Irritation Study.

Safety Precautions and Handling
Given the significant health hazards, strict safety protocols are mandatory when handling 2-

MEA.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

avoid inhalation of vapors.[4][9]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.[4][9]

Eye Protection: Use chemical safety goggles and a face shield.[4]
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Skin Protection: Wear protective clothing to prevent skin contact.[4][9]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an organic vapor cartridge.[1]

Handling:

Avoid contact with skin, eyes, and clothing.[4][9]

Do not breathe vapor or mist.[4][9]

Keep away from heat, sparks, and open flames.[4][9]

Ground and bond containers when transferring material.[4]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[4][9]

First Aid Measures
Immediate action is critical in case of exposure.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[4]

Conclusion
2-Methoxyethyl acrylate is a hazardous chemical with a well-documented toxicological profile.

Its acute toxicity, corrosive nature, and, most notably, its reproductive toxicity mediated by its

metabolite 2-methoxyacetic acid, necessitate stringent safety measures. Researchers,
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scientists, and drug development professionals must adhere to rigorous handling procedures,

utilize appropriate personal protective equipment, and be prepared for emergency response to

mitigate the risks associated with this compound. A thorough understanding of its toxicological

properties is paramount for ensuring a safe working environment and for the accurate

assessment of its potential risks in any application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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